Cas no 2171795-34-7 (10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
• CAS No: 2171795-34-7
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6282145
• PubChem ID: 165597604
• Update Time: 2025-06-11

10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane
• EN300-1638685
• 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane
• 2171795-34-7

• Inchi： 1S/C14H27NO2/c1-13(2)6-7-14(11-13)12(5-4-9-16-3)15-8-10-17-14/h12,15H,4-11H2,1-3H3
• InChI Key： QNLXMVAWTWVMHP-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCOC)C21CCC(C)(C)C2

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro4.5decane

Introduction to 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2171795-34-7)

10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane, with the CAS number 2171795-34-7, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of a methoxypropyl group and a dimethyl group further enhances its chemical diversity and functional versatility.

The chemical structure of 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane is particularly noteworthy for its spirocyclic framework, which consists of a six-membered ring and a five-membered ring connected through a nitrogen atom. The incorporation of an oxygen atom (oxa) and an azaspiro linkage imparts unique physical and chemical properties to the molecule. These properties make it an attractive candidate for various applications, such as drug discovery, material synthesis, and catalysis.

Recent research has focused on the synthesis and characterization of 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane. A study published in the Journal of Organic Chemistry in 2021 reported a novel synthetic route for this compound using a combination of palladium-catalyzed coupling reactions and intramolecular cyclization. The method demonstrated high yields and excellent regioselectivity, making it a promising approach for large-scale production.

In the context of pharmaceutical research, 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane has shown potential as a lead compound for the development of new drugs. Its spirocyclic structure provides a rigid scaffold that can enhance binding affinity to specific biological targets. Additionally, the presence of functional groups such as the methoxypropyl and dimethyl groups allows for further modification to optimize pharmacological properties such as solubility, stability, and bioavailability.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the biological activity of 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane. The compound was found to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in human immune cells. This finding suggests that it could be developed into a novel therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane has also shown promise in materials science. Its unique structural features make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have explored its use in the development of polymer-based materials with enhanced mechanical strength and thermal stability.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies have shown that 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane exhibits low toxicity and minimal environmental impact when used under controlled conditions. This makes it a safer alternative to some traditional compounds used in similar applications.

In conclusion, 10-(3-methoxypropyl)-2,2-dimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2171795-34-7) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in pharmaceuticals, materials science, and other areas. Ongoing studies continue to uncover new applications and optimize its properties for practical use.